Cas no 63187-57-5 (2-(Cycloheptylsulfanyl)-7H-purin-6-amine)

• Product Name: 2-(Cycloheptylsulfanyl)-7H-purin-6-amine
• CAS No: 63187-57-5
• MF: C₁₂H₁₇N₅S
• MW: 263.361880064011
• CID: 2789948
• PubChem ID: 12362089
• Update Time: 2025-04-21

2-(Cycloheptylsulfanyl)-7H-purin-6-amine Chemical and Physical Properties

Names and Identifiers

• DTXSID80494221
• 2-(Cycloheptylsulfanyl)-7H-purin-6-amine
• 63187-57-5

• Inchi： 1S/C12H17N5S/c13-10-9-11(15-7-14-9)17-12(16-10)18-8-5-3-1-2-4-6-8/h7-8H,1-6H2,(H3,13,14,15,16,17)
• InChI Key： PONIMAICQIWVSS-UHFFFAOYSA-N
• SMILES： S(C1N=C(C2=C(N=CN2)N=1)N)C1CCCCCC1

Computed Properties

• Exact Mass: 263.12046674Da
• Monoisotopic Mass: 263.12046674Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 106Ų